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Compound of Interest

Compound Name: 3-Oxetanemethanol

Cat. No.: B038632 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: 3-Oxetanemethanol (CAS No. 6246-06-6), also known as 3-

(hydroxymethyl)oxetane, is a valuable building block in medicinal chemistry and materials

science. Its unique four-membered oxetane ring imparts desirable physicochemical properties

such as increased solubility and metabolic stability in drug candidates.[1][2] Accurate and

comprehensive analytical characterization is crucial for ensuring the quality, purity, and

consistency of 3-Oxetanemethanol for its intended applications. These application notes

provide detailed protocols for the characterization of 3-Oxetanemethanol using various

analytical techniques.

Physicochemical Properties
A summary of the key physicochemical properties of 3-Oxetanemethanol and its common

derivatives is presented in Table 1.

Table 1: Physicochemical Properties of 3-Oxetanemethanol and Derivatives
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Property 3-Oxetanemethanol
3-Methyl-3-
oxetanemethanol

3-Ethyl-3-
oxetanemethanol

CAS Number 6246-06-6[1][3] 3143-02-0[4][5][6] 3047-32-3[7][8][9]

Molecular Formula C₄H₈O₂[1] C₅H₁₀O₂[4][5][6] C₆H₁₂O₂[7][8][9]

Molecular Weight 88.11 g/mol [1] 102.13 g/mol [4][6] 116.16 g/mol [8]

Appearance Colorless liquid[1]
Clear colorless

liquid[4][6]
Clear colorless liquid

Density 1.092 g/mL at 25 °C[1] 1.024 g/mL at 25 °C[6] 1.019 g/mL at 25 °C[8]

Boiling Point Not specified
79 - 80 °C / 40

mmHg[6]
96 °C / 4 mmHg[8]

Refractive Index

(n20/D)
1.450[1] 1.446[6] 1.453[8]

Purity (by GC) ≥ 96% - 98%[1][3][10] ≥ 96% - 98%[6][11] >96.0%

Chromatographic Analysis: Gas Chromatography
(GC)
Gas chromatography is a fundamental technique for assessing the purity of 3-
Oxetanemethanol and for monitoring reaction progress.

Quantitative Data
While a specific retention time for 3-Oxetanemethanol is dependent on the exact experimental

conditions, the Kovats retention index for the closely related 3-Methyl-3-oxetanemethanol
provides a standardized measure.

Table 2: Gas Chromatography Data for 3-Methyl-3-oxetanemethanol

Parameter Value Reference Compound

Kovats Retention Index

(Standard non-polar column)
920 3-Methyl-3-oxetanemethanol
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Experimental Protocol: Purity Determination by GC-FID
This protocol outlines a general method for the purity analysis of 3-Oxetanemethanol using a

gas chromatograph equipped with a Flame Ionization Detector (FID).

Workflow for GC Analysis

Sample Preparation

GC-FID Analysis

Data Analysis

3-Oxetanemethanol e.g., Dichloromethane

Dissolve
(approx. 1 mg/mL) GC VialTransfer Injector

(e.g., 250 °C)
Inject 1 µL

GC Column
(e.g., DB-5ms, 30m x 0.25mm)

FID Detector
(e.g., 280 °C)

Elution

Oven Program
(e.g., 60°C to 250°C)

Obtain Chromatogram Integrate Peaks Calculate % Purity

Sample Preparation NMR Acquisition
Data Processing

3-Oxetanemethanol
(5-25 mg)

Deuterated Solvent
(e.g., CDCl₃, 0.7 mL)

Dissolve NMR TubeTransfer NMR Spectrometer
(e.g., 400 MHz)

Set Parameters
(Pulse sequence, scans, etc.)

Acquire Spectra
(¹H and ¹³C)

Process FID
(Fourier Transform) Phase Correction Integrate & Assign Peaks

GC Separation Mass Spectrometry Data Analysis

Sample from GC Vial GC Column
Injection & Separation Ion Source (EI)

(70 eV)
Elution Mass Analyzer

(e.g., Quadrupole)
Ion Acceleration

Detector
Mass Separation

Generate Mass Spectrum Interpret Fragmentation Confirm Structure
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Sample Preparation

FTIR Measurement Data Analysis

3-Oxetanemethanol ATR Crystal
Place 1-2 drops

Collect Sample SpectrumCollect Background Spectrum
(clean crystal)

Generate IR Spectrum Identify Absorption Bands Assign Functional Groups
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Sample Preparation

Instrumental Analysis

Data Interpretation

3-Oxetanemethanol
(2-5 mg)

DSC/TGA Pan
(e.g., Aluminum)

Place in pan & seal

DSC or TGA Instrument

Set Parameters
(Temp. range, heating rate, atmosphere)

Heat Sample

Generate Thermogram
(Heat Flow vs. Temp or Weight % vs. Temp)

Identify Thermal Transitions

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b038632?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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